Cas no 1019101-43-9 (N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide)

• Product Name: N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• CAS No: 1019101-43-9
• MF: C₁₆H₁₇N₅O₄
• MW: 343.337282896042
• CID: 6589856
• PubChem ID: 25283135
• Update Time: 2025-11-06

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• F5036-0019
• AKOS024492805
• 1019101-43-9
• N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-3,5-dimethoxybenzamide
• VU0631921-1

• Inchi： 1S/C16H17N5O4/c1-9-5-13(20-21(9)2)15-18-19-16(25-15)17-14(22)10-6-11(23-3)8-12(7-10)24-4/h5-8H,1-4H3,(H,17,19,22)
• InChI Key： WRPKWNURYJDYGA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2C=C(C)N(C)N=2)O1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 343.12805404g/mol
• Monoisotopic Mass: 343.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide (CAS 1019101-43-9): A Comprehensive Overview

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide (CAS 1019101-43-9) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound combines multiple pharmacologically important moieties, including the 1,3,4-oxadiazole ring, pyrazole unit, and dimethoxybenzamide group, making it particularly interesting for drug discovery applications.

The molecular architecture of N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide features several notable structural elements. The 1,3,4-oxadiazole core is known for its electron-withdrawing properties and metabolic stability, while the 1,5-dimethyl-1H-pyrazol-3-yl substituent contributes to the compound's potential biological activity. The 3,5-dimethoxybenzamide moiety adds further complexity and may influence the compound's binding affinity to various biological targets.

Recent studies have explored the potential applications of CAS 1019101-43-9 in medicinal chemistry, particularly in the development of novel enzyme inhibitors. Researchers are investigating its potential as a scaffold for kinase inhibitors, given the prevalence of similar structures in approved pharmaceutical compounds. The compound's structure-activity relationship (SAR) is currently under investigation by several research groups worldwide.

From a synthetic chemistry perspective, N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide presents interesting challenges and opportunities. The compound can be synthesized through multi-step organic reactions, typically involving the formation of the 1,3,4-oxadiazole ring followed by subsequent functionalization. Modern synthetic approaches often employ microwave-assisted synthesis or flow chemistry techniques to improve yields and reduce reaction times.

The physicochemical properties of CAS 1019101-43-9 make it particularly suitable for pharmaceutical applications. Preliminary data suggest moderate solubility in common organic solvents, with limited aqueous solubility - a characteristic that can be optimized through formulation strategies. The compound exhibits good thermal stability, as evidenced by differential scanning calorimetry (DSC) studies, making it suitable for various processing conditions.

In the context of current research trends, N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide aligns with several hot topics in drug discovery. These include the development of targeted therapies, fragment-based drug design, and covalent inhibitors. The compound's modular structure allows for extensive medicinal chemistry optimization, making it a valuable scaffold for hit-to-lead programs.

Quality control and analytical characterization of CAS 1019101-43-9 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which are crucial for research applications. Batch-to-batch consistency is particularly important for biological studies where reproducible results are essential.

The commercial availability of N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for more extensive studies. Pricing varies depending on purity grade and order volume, with custom synthesis options available for modified derivatives.

From a regulatory perspective, CAS 1019101-43-9 is not currently listed on any major controlled substance schedules or hazardous materials regulations. However, researchers should always consult local regulations and institutional policies when handling any chemical substance. Proper laboratory safety protocols, including the use of personal protective equipment (PPE), should be followed when working with this compound.

Future research directions for N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide may include detailed pharmacological profiling, formulation development, and structure-based optimization. The compound's potential as a privileged structure in medicinal chemistry makes it a promising candidate for further investigation across multiple therapeutic areas. Collaborative research efforts between academia and industry could accelerate the translation of this molecule from bench to bedside.

In conclusion, N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide (CAS 1019101-43-9) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with emerging biological data, position it as a compound worthy of continued investigation. As research progresses, we may see this molecule or its derivatives advance through the drug discovery pipeline, potentially leading to new therapeutic options for various medical conditions.